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Compound of Interest

Compound Name:
5-Amino-2-

morpholinobenzenecarboxylic acid

Cat. No.: B1269895 Get Quote

Essential Safety and Handling Guide for 5-Amino-2-
morpholinobenzenecarboxylic Acid
This guide provides immediate, essential safety protocols and logistical plans for handling 5-
Amino-2-morpholinobenzenecarboxylic acid (CAS Number: 65989-45-9). Adherence to

these procedures is critical for ensuring personal safety and proper chemical management in a

laboratory setting. The following recommendations are based on the hazard profile of

structurally similar compounds and general best practices for handling aromatic amino acids.

Hazard Summary
While a specific Safety Data Sheet (SDS) for 5-Amino-2-morpholinobenzenecarboxylic acid
is not readily available, analogous compounds suggest it may cause skin irritation, serious eye

irritation, and potential respiratory irritation.[1][2] Therefore, it is crucial to handle this compound

with appropriate caution in a controlled laboratory environment.

Personal Protective Equipment (PPE)
Proper selection and use of Personal Protective Equipment (PPE) are the primary defense

against exposure. The following table summarizes the recommended PPE for handling this

compound.
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Situation Required PPE Specifications & Notes

Routine Handling (Small

Quantities)
Eye/Face Protection

Chemical safety goggles or

glasses that meet OSHA 29

CFR 1910.133 or European

Standard EN166 standards.[1]

Hand Protection

Chemically resistant gloves

(e.g., nitrile rubber). Always

inspect gloves for integrity

before use.[1]

Lab Coat
A standard laboratory coat is

mandatory to protect skin.

Risk of Dust/Aerosol

Generation
Respiratory Protection

A NIOSH/MSHA-approved N95

dust mask or work under a

certified chemical fume hood.

[1][2]

Large Spills Full Body Protection

Splash goggles, full suit, dust

respirator, boots, and gloves. A

self-contained breathing

apparatus may be necessary.

[1]

Operational Plan: Step-by-Step Handling
Procedures
A systematic workflow is essential for minimizing the risks associated with handling 5-Amino-2-
morpholinobenzenecarboxylic acid.

Preparation and Engineering Controls
Ventilation: Always handle this chemical in a well-ventilated area. For any procedure that

may generate dust, use a chemical fume hood.[1]

Eyewash & Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible and in close proximity to the workstation.[1]
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PPE Inspection: Before starting any work, thoroughly inspect all PPE for any signs of

damage or degradation. Do not use compromised equipment.[1]

Handling the Chemical
Weighing & Preparation: When weighing or preparing the solid compound, do so in a

chemical fume hood or a ventilated enclosure to avoid the generation and inhalation of dust.

[2]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling is complete

and before leaving the work area.[1] Do not eat, drink, or smoke in the work area.[1]

Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated

place.[2] Recommended storage temperature is 2-8°C.[3]

Emergency Procedures
Eye Contact: If in eyes, rinse cautiously with water for several minutes.[1] Remove contact

lenses, if present and easy to do. Continue rinsing.[1] If eye irritation persists, get medical

advice/attention.

Skin Contact: In case of skin contact, take off immediately all contaminated clothing. Wash

with plenty of soap and water. If skin irritation occurs, get medical advice/attention.

Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for

breathing. Call a POISON CENTER or doctor if you feel unwell.

Spill: In case of a spill, avoid breathing dust.[4] Wear appropriate PPE, cover the spill with an

inert absorbent material, and collect it in a sealed container for disposal.[2][4]

Waste Disposal Plan
Proper disposal of chemical waste is crucial for environmental safety and regulatory

compliance.

Step-by-Step Disposal Protocol
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Segregation: Collect all waste containing 5-Amino-2-morpholinobenzenecarboxylic acid,

including unused product, contaminated lab supplies (e.g., gloves, absorbent paper), and

empty containers, in a designated and clearly labeled hazardous waste container.[2]

Containerization: Use a chemically resistant, sealable container for waste collection. Ensure

the waste container is kept closed except when adding waste.[2]

Disposal: Dispose of the hazardous waste through a licensed environmental disposal

service.[2] Follow all local, state, and federal regulations for chemical waste disposal.[2] Do

not let the product enter drains.

Workflow and Safety Diagram
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Safe Handling Workflow for 5-Amino-2-morpholinobenzenecarboxylic Acid
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Caption: Logical workflow for the safe handling and disposal of 5-Amino-2-
morpholinobenzenecarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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